Cas no 1955557-01-3 (N-cyclopropyloxetan-3-amine; oxalic acid)

• Product Name: N-cyclopropyloxetan-3-amine; oxalic acid
• CAS No: 1955557-01-3
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• MDL: MFCD26142133
• CID: 4917927
• PubChem ID: 73010844
• Update Time: 2026-02-27

N-cyclopropyloxetan-3-amine; oxalic acid Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPYL-OXETAN-3-ylaminE OXALIC ACID SALT
• N-Cyclopropyloxetan-3-amine oxalate
• N-cyclopropyloxetan-3-amine; oxalic acid

• MDL： MFCD26142133
• Inchi： 1S/C6H11NO.C2H2O4/c1-2-5(1)7-6-3-8-4-6;3-1(4)2(5)6/h5-7H,1-4H2;(H,3,4)(H,5,6)
• InChI Key： BPMHAGBQISZGDM-UHFFFAOYSA-N
• SMILES： O1CC(C1)NC1CC1.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 158
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on N-cyclopropyloxetan-3-amine; oxalic acid

Recent Advances in the Study of N-cyclopropyloxetan-3-amine and Oxalic Acid (CAS: 1955557-01-3) in Chemical Biology and Pharmaceutical Research

In recent years, the compound N-cyclopropyloxetan-3-amine and its oxalic acid salt (CAS: 1955557-01-3) have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules have shown promising potential in various applications, including drug discovery, medicinal chemistry, and biological probe development. This research brief aims to summarize the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic applications.

The synthesis of N-cyclopropyloxetan-3-amine has been optimized in several recent studies, with a focus on improving yield and purity. Researchers have employed novel catalytic methods and green chemistry approaches to streamline the production process. The oxalic acid salt form (1955557-01-3) has been particularly noted for its enhanced stability and solubility, making it a preferred form for further biological evaluation. These advancements in synthesis have paved the way for more extensive pharmacological studies.

Biological evaluations of N-cyclopropyloxetan-3-amine and its oxalic acid salt have revealed intriguing activity profiles. Preliminary in vitro studies indicate that these compounds exhibit moderate to high affinity for specific neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, their unique structural features have made them valuable scaffolds for the development of new kinase inhibitors, which are of great interest in oncology research. The oxalic acid salt form, in particular, has demonstrated improved pharmacokinetic properties in animal models.

Recent computational studies have provided insights into the molecular interactions of N-cyclopropyloxetan-3-amine with various biological targets. Molecular docking simulations and structure-activity relationship (SAR) analyses have identified key structural motifs responsible for its biological activity. These findings are guiding the design of next-generation derivatives with enhanced potency and selectivity. The oxalic acid salt form has been shown to influence the compound's binding mode, offering new avenues for optimization.

In the context of drug development, N-cyclopropyloxetan-3-amine and its oxalic acid salt are being explored as potential leads for several therapeutic areas. Their ability to modulate specific biological pathways has sparked interest in applications ranging from pain management to neurodegenerative diseases. Current research is focused on elucidating their mechanism of action and evaluating their efficacy in more complex disease models. The oxalic acid salt (1955557-01-3) is particularly being investigated for its improved bioavailability and reduced toxicity profile.

Looking ahead, the research community anticipates further breakthroughs in understanding and applying these compounds. Ongoing studies are exploring their potential in combination therapies and targeted drug delivery systems. The unique properties of the oxalic acid salt form continue to make it a focus of formulation development efforts. As more data becomes available, these compounds may soon transition from research tools to clinical candidates, marking an exciting phase in their development trajectory.